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Compound of Interest

Compound Name: 1-Tetradecanethiol

Cat. No.: B147481

CAS Number: 2079-95-0

This technical guide provides an in-depth overview of 1-Tetradecanethiol (TDT), a long-chain
alkanethiol that has garnered significant interest in various scientific and technological fields.
This document is intended for researchers, scientists, and drug development professionals,
offering detailed information on its physicochemical properties, experimental protocols for its
primary applications, and its emerging role in advanced biomedical and pharmaceutical
research.

Core Properties of 1-Tetradecanethiol

1-Tetradecanethiol is a colorless to pale yellow liquid characterized by a long hydrophobic
alkyl chain and a terminal thiol (-SH) group.[1] This unique structure imparts to it the ability to
form highly ordered, self-assembled monolayers (SAMs) on noble metal surfaces, particularly
gold.[2] Its distinct garlic-like odor is a characteristic feature of thiol compounds.[1]

Physicochemical Data

The key physicochemical properties of 1-Tetradecanethiol are summarized in the table below
for easy reference and comparison.
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Property Value References
CAS Number 2079-95-0 [3]
Molecular Formula C14H30S [3]
Molecular Weight 230.46 g/mol [3]
Appearance Colorless to pale yellow liquid [1]
Melting Point 6.1-6.5 °C [3]
Boiling Point 176-180 °C at 22 mmHg [2]
Density 0.846 g/mL at 20 °C [2]

Insoluble in water; Soluble in
Solubility organic solvents like ethanol [4]

and chloroform.

Refractive Index (n20/D) 1.461 [5]

Applications in Research and Development

The primary application of 1-Tetradecanethiol lies in its ability to form robust and well-defined
self-assembled monolayers (SAMs) on gold and other noble metal surfaces.[2] These SAMs
serve as versatile platforms for surface functionalization, enabling advancements in biosensors,
nanomaterials, and drug delivery systems.

Self-Assembled Monolayers (SAMSs)

The formation of a 1-Tetradecanethiol SAM on a gold surface is a spontaneous process
driven by the strong affinity between the sulfur headgroup of the thiol and the gold substrate.
The long alkyl chains then align and pack closely due to van der Waals interactions, resulting in
a highly ordered and hydrophobic surface. The properties of these SAMs can be precisely
controlled and characterized.
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Typical Characterization

SAM Property . References
Value/Range Technique

Ellipsometric Spectroscopic

.p ~1.5 A per CHz group p. P [6]

Thickness Ellipsometry

Advancing Water Contact Angle
102 - 108° _ [7]

Contact Angle Goniometry

Surface Coverage on High (approaching a X-ray Photoelectron 8]

Gold complete monolayer) Spectroscopy (XPS)
Homogeneous and Atomic Force

Surface Morphology ) [8]
smooth Microscopy (AFM)

Biosensor Development

1-Tetradecanethiol SAMs are instrumental in the fabrication of highly sensitive and specific
biosensors. They can serve multiple roles:

o Surface Passivation: The densely packed monolayer prevents non-specific adsorption of
biomolecules onto the sensor surface, reducing background noise and improving the signal-
to-noise ratio.

o Immobilization Platform: While 1-Tetradecanethiol itself provides a hydrophobic surface, it is
often used in mixed SAMs with other functionalized thiols (e.g., those with carboxyl or amine
terminal groups) to create a surface that can covalently bind to biorecognition elements like
enzymes, antibodies, or nucleic acids.

o Dielectric Layer: In electrochemical biosensors, the SAM acts as a dielectric layer that can
modulate electron transfer, a key mechanism in signal transduction.

Drug Delivery and Nanoparticle Functionalization

In the realm of drug development, 1-Tetradecanethiol is utilized for the surface
functionalization of nanoparticles, such as liposomes and solid lipid nanopatrticles, to enhance
their therapeutic efficacy. The hydrophobic nature of the 1-Tetradecanethiol layer can:
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» Improve Drug Encapsulation: For hydrophobic drugs, a lipid-based nanopatrticle core coated
with a hydrophobic layer can improve drug loading and stability.

o Control Drug Release: The dense monolayer can act as a barrier to modulate the release
rate of the encapsulated drug.

» Enhance Biocompatibility and Circulation Time: While not providing "stealth” properties like
PEGylation, a well-ordered monolayer can influence how the nanoparticle interacts with
biological systems. More commonly, 1-Tetradecanethiol is used as a component in more
complex surface modifications of drug delivery vehicles.[9][10][11][12]

While direct use of 1-Tetradecanethiol in approved drug formulations is not widely
documented, its role as a fundamental tool in the research and development of advanced drug
delivery systems is significant.

Experimental Protocols

The following section provides a detailed methodology for the preparation and characterization
of 1-Tetradecanethiol self-assembled monolayers on gold substrates.

Preparation of 1-Tetradecanethiol SAMs on Gold

This protocol outlines the steps for forming a high-quality 1-Tetradecanethiol SAM on a gold-
coated substrate.

Materials and Reagents:

Gold-coated substrates (e.g., silicon wafers or glass slides with a chromium or titanium
adhesion layer)

o 1-Tetradecanethiol (=98% purity)
e Anhydrous ethanol (200 proof)

e Piranha solution (7:3 mixture of concentrated H2SO4 and 30% H202) (EXTREME CAUTION:
Highly corrosive and reactive)

e Deionized (DI) water (18.2 MQ-cm)
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e High-purity nitrogen gas

o Clean glass vials with sealable caps

» Non-magnetic, stainless steel tweezers
Procedure:

e Substrate Cleaning (in a fume hood with appropriate PPE):

o

Immerse the gold substrates in piranha solution for 10-15 minutes to remove organic
contaminants.

o

Carefully remove the substrates and rinse them thoroughly with copious amounts of DI
water.

o

Rinse the substrates with anhydrous ethanol.

[¢]

Dry the substrates under a gentle stream of nitrogen gas. Use immediately to prevent re-
contamination.

e Thiol Solution Preparation:

o In a clean glass vial, prepare a 1 mM solution of 1-Tetradecanethiol in anhydrous
ethanol.

o Self-Assembly Process:
o Using clean tweezers, immerse the freshly cleaned gold substrate into the thiol solution.

o Seal the vial to minimize exposure to air and moisture. Purging the headspace with
nitrogen is recommended for optimal results.

o Allow the self-assembly to proceed for 18-24 hours at room temperature. Longer
incubation times generally lead to more ordered monolayers.

e Post-Assembly Rinsing and Drying:
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o After incubation, remove the substrate from the thiol solution with tweezers.

o Rinse the substrate thoroughly with fresh anhydrous ethanol to remove any non-
chemisorbed thiol molecules.

o Dry the SAM-coated substrate under a gentle stream of nitrogen gas.

o Storage:

o Store the prepared SAMs in a clean, dry environment, preferably under an inert
atmosphere, until characterization or further use.

Characterization of 1-Tetradecanethiol SAMs

Several surface-sensitive techniques are employed to characterize the quality and properties of
the formed SAMs.

o Contact Angle Goniometry: This technique measures the wettability of the surface. A high
advancing water contact angle (typically >100°) indicates the formation of a hydrophobic,
well-ordered monolayer.

o Spectroscopic Ellipsometry: This is used to determine the thickness of the monolayer. The
thickness should be consistent with the length of the 1-Tetradecanethiol molecule and its tilt
angle on the surface.

o X-ray Photoelectron Spectroscopy (XPS): XPS confirms the elemental composition of the
surface, verifying the presence of sulfur from the thiol bonded to the gold substrate.

» Atomic Force Microscopy (AFM): AFM provides topographical information about the surface,
revealing the smoothness and homogeneity of the monolayer.

Visualizations

The following diagrams illustrate the logical workflow for the preparation and application of 1-
Tetradecanethiol SAMs.
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Caption: Workflow for the preparation of a 1-Tetradecanethiol SAM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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